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Compound of Interest

Compound Name: Hexamethylphosphoramide-d18

Cat. No.: B1605895 Get Quote

An In-depth Technical Guide to
Hexamethylphosphoramide-d18
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Hexamethylphosphoramide-d18
(HMPA-d18), a deuterated analog of the polar aprotic solvent Hexamethylphosphoramide

(HMPA). This document details its chemical and physical properties, applications in research

and development, and provides an exemplary experimental protocol.

Core Data Presentation
Hexamethylphosphoramide-d18 is primarily utilized as an internal standard in nuclear

magnetic resonance (NMR) spectroscopy and as a solvent in organic synthesis. Its deuteration

makes it particularly valuable for mechanistic studies and quantitative analysis.
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Identifier Value Source(s)

Chemical Name
tris[di(2H3)methylamido]phosp

horus oxide
General Chemical Knowledge

Synonyms
Hexamethylphosphortriamide-

d18, Perdeutero-HMPA
General Chemical Knowledge

CAS Number 51219-90-0 General Chemical Knowledge

Molecular Formula C₆D₁₈N₃OP General Chemical Knowledge

Molecular Weight 197.31 g/mol General Chemical Knowledge

Applications in Research and Development
Hexamethylphosphoramide-d18 serves as a crucial tool in various scientific disciplines due

to its unique properties.

NMR Spectroscopy: Its primary application is as an internal standard for quantitative NMR

(qNMR) due to its distinct signal that does not overlap with many analytes. It is also used as

a co-solvent system, for instance with DMSO-d6, to enhance the swelling and mobility of

biomass samples, which improves the structural analysis by NMR.

Organic Synthesis: As a deuterated polar aprotic solvent, HMPA-d18 is used in mechanistic

studies of organic reactions. The deuterium labeling allows for the tracing of reaction

pathways and the study of kinetic isotope effects.

Metabolic Studies: In drug metabolism studies, deuterated compounds like HMPA-d18 are

used as internal standards for the quantification of the parent drug and its metabolites by

mass spectrometry. The non-deuterated form, HMPA, is known to undergo cytochrome P-

450-mediated N-demethylation.

Metabolic Pathway of Hexamethylphosphoramide
The metabolic pathway of the non-deuterated Hexamethylphosphoramide (HMPA) is an

important consideration, particularly in toxicological and drug development contexts. HMPA is

metabolized in the liver by cytochrome P450 enzymes through a process of N-demethylation.

This metabolic activation is believed to be linked to its carcinogenic properties.
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To cite this document: BenchChem. [Hexamethylphosphoramide-d18 CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605895#hexamethylphosphoramide-d18-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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